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Compound of Interest

Compound Name: Cinnabarinic Acid

Cat. No.: B028086

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides immediate safety, logistical, and
disposal information for handling Cinnabarinic Acid, fostering a secure research environment.

Quantitative Data Summary

Cinnabarinic Acid is a metabolite of the kynurenine pathway.[1] While it is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), it may cause
irritation and its toxicological properties have not been fully investigated.[2][3] All chemicals
should be handled with caution as they may pose unknown hazards.[3] The following table
summarizes its key quantitative properties.
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Property Value Source
Molecular Formula C14HsN20e [4]
Molecular Weight 300.22 g/mol
Appearance Red or brick-brown solid

Soluble in warmed DMSO at
Solubility ~25 mM; Low water solubility

(0.15 g/L)

Storage Temperature

-20°C

Purity

298%

UV/Vis Maximum Absorption

234, 426, 448 nm

Melting Point No data available
Boiling Point No data available
Flash Point Not applicable

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Cinnabarinic Acid from receipt

to disposal.

Engineering Controls and Preparation

» Ventilation: Always handle Cinnabarinic Acid in a well-ventilated area. Use a chemical fume

hood or other local exhaust ventilation to minimize airborne levels.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is critical to mitigate exposure risks.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety goggles with indirect

ventilation or a face shield.

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin absorption and

irritation.

Body Protection

A standard lab coat is required.

For tasks with a higher risk of
splashes, chemical-resistant
overalls or coveralls should be

worn.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-approved respirator
is recommended, especially
when handling the powder

outside of a fume hood.

Prevents inhalation of dust,
which may be irritating to the

respiratory tract.

Handling and Experimental Procedures

e Avoid Dust Formation: Handle the solid carefully to avoid creating dust.

e Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.

Do not ingest or inhale.

o Solution Preparation: To prepare a stock solution, Cinnabarinic Acid can be dissolved in

warmed dimethylsulfoxide (DMSO). It is recommended to purge the solvent with an inert

gas.

e Hygiene: Wash hands and any exposed skin thoroughly after handling.

Storage

o Container: Keep the container tightly closed when not in use.

o Conditions: Store in a dry, cool, and well-ventilated place at the recommended temperature

of -20°C.
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 Stability: The solid form is stable for at least four years when stored correctly. Stock solutions
in DMSO are stable for up to three months when aliquoted and frozen at -20°C.

Accidental Release Measures

» Spill Containment: In case of a spill, contain the material to prevent further spread.
» Ventilation: Ensure adequate ventilation in the spill area.

o Cleanup: Avoid raising dust. Collect the spilled material mechanically and transfer it to a
suitable, closed container for chemical waste disposal.

o PPE for Spills: For significant spills, wear appropriate PPE, including a respirator, heavy
rubber gloves, safety goggles, and rubber boots.

Disposal Plan

Proper disposal of Cinnabarinic Acid and its containers is crucial to prevent environmental
contamination.

o Waste Collection: Collect all waste material, including unused Cinnabarinic Acid and any
contaminated consumables (e.g., pipette tips, tubes), in a designated and clearly labeled
chemical waste container.

o Regulatory Compliance: All disposal activities must be conducted in strict accordance with
local, state, and federal regulations. Do not allow the chemical to enter drains or sewer
systems.

o Professional Disposal: It is recommended to use a licensed chemical waste management
company for the final disposal of the material.

Experimental Protocols

While this document provides a comprehensive guide for the safe handling of Cinnabarinic
Acid, specific experimental protocols will vary depending on the research application. The
procedures outlined here for personal protection, handling, and disposal should be integrated
into any specific experimental workflow. Cinnabarinic acid has been used as a partial agonist
for the metabotropic glutamate receptor 4 (mGIluR4) and as a ligand for the aryl hydrocarbon
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receptor (AhR), with research exploring its roles in neuroprotection and immunomodulation.
Researchers should consult relevant literature for detailed methodologies related to their

specific field of study.

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for handling Cinnabarinic Acid
safely within a laboratory setting.
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1. Preparation & Engineering Controls
- Verify fume hood function
- Confirm eyewash/shower access

roceed to handling

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Nitrile/Butyl Gloves
- Respirator (if needed)

afe to proceed

3. Handling & Experimentation
- Weigh solid in fume hood
- Prepare solutions (e.g., in DMSO)
- Perform experiment
Post-experiment or subsequent use \\\\\If spill occurs

4. Storage
- Store solid/solutions at -20°C During/After experiment Spill Response
- Keep container tightly sealed

After cleanup

5. Decontamination & Waste Disposal
- Clean work surfaces
- Segregate chemical waste

End of workflow

6. Doff PPE & Personal Hygiene
- Remove gloves, coat, etc.
- Wash hands thoroughly

Collect in Chemical Waste Container

Dispose via Licensed Vendor
(Follow institutional & government regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cinnabarinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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